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Compound of Interest

Methyl 2-acetamido-3-
Compound Name:
nitrobenzoate

Cat. No.: B181345

Abstract: This document provides a comprehensive technical guide on the use of Methyl 2-
acetamido-3-nitrobenzoate as a pivotal intermediate in organic synthesis. The strategic
placement of the acetamido, nitro, and methyl ester functionalities on the aromatic ring makes
this compound a highly valuable precursor for the construction of complex heterocyclic
systems, particularly those of pharmaceutical interest. We present detailed, field-proven
protocols for its preparation and its subsequent transformation into benzotriazole derivatives, a
scaffold of significant importance in drug discovery. The causality behind experimental choices,
safety protocols, and expected analytical data are thoroughly discussed to ensure
reproducibility and safe handling for researchers and drug development professionals.

Compound Overview and Physicochemical
Properties

Methyl 2-acetamido-3-nitrobenzoate (CAS No. 95067-27-9) is a substituted aromatic
compound whose structure is primed for sequential chemical modifications. The ortho-
positioning of the acetamido and nitro groups is the key feature, enabling facile synthesis of
fused heterocyclic systems following reduction of the nitro group and subsequent cyclization.
The methyl ester provides an additional site for modification or can be carried through synthetic
sequences.
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Table 1: Physicochemical and Safety Data for Methyl 2-acetamido-3-nitrobenzoate

Property Value Source(s)
methyl 2-acetamido-3-

IUPAC Name ] [1]
nitrobenzoate

CAS Number 95067-27-9 [11[2][3]

Molecular Formula C10H10N20s5 -

Molecular Weight 238.20 g/mol -
Expected to be a solid at room

Appearance -
temperature

GHS Pictogram e [1][2]

Signal Word Warning [1][2]

Hazard Statement

H302: Harmful if swallowed

[1](2]

Precautionary Statements

P264, P270, P301+P312,
P330, P501

[1](2]

Storage

Store in a cool, dry, well-
ventilated area in a tightly-

closed container.

[1]

Recommended Synthesis of the Intermediate

While commercially available, Methyl 2-acetamido-3-nitrobenzoate can be readily prepared

in a two-step sequence from 2-Amino-3-nitrobenzoic acid. This approach provides a reliable

route for laboratories requiring a custom supply.
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Protocol 1: Synthesis Pathway

Methanol, H2S0Oa4 (cat.) Acetic Anhydride X R
Reflux Methyl 2-amino-3-nitrobenzoate Pyridine or NaOAc Methyl 2-acetam|do-3-nlyrobenzoate
(Target Intermediate)

2-Amino-3-nitrobenzoic acid
(CAS: 606-18-8)

Protocol 2: Application Workflow

Acidic Hydrolysis Nitro Group Reduction
e.q., aq. HC, heat) o (€.9., Hz, Pd/C or S/HCI)

o Jization
Methyl 2-acetamido-3-nitrobenzoate Methyl 2,3-diaminobenzoate (NaNO:z, Acetic Acid) Methyl 1H-benzotriazole-7-carboxylate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b181345?utm_src=pdf-body-img
https://www.benchchem.com/product/b181345?utm_src=pdf-custom-synthesis
https://aksci.com/sds/6330AC_SDS.pdf
https://www.guidechem.com/msds/95067-27-9.html
https://www.chemsrc.com/en/amp/cas/95067-27-9_750291.html
https://www.benchchem.com/product/b181345#methyl-2-acetamido-3-nitrobenzoate-as-a-synthetic-intermediate
https://www.benchchem.com/product/b181345#methyl-2-acetamido-3-nitrobenzoate-as-a-synthetic-intermediate
https://www.benchchem.com/product/b181345#methyl-2-acetamido-3-nitrobenzoate-as-a-synthetic-intermediate
https://www.benchchem.com/product/b181345#methyl-2-acetamido-3-nitrobenzoate-as-a-synthetic-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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